Cas no 91680-07-8 (2-Benzyl-4-methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione)

• Product Name: 2-Benzyl-4-methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione
• CAS No: 91680-07-8
• MF: C₁₉H₁₄N₂O₂
• MW: 302.326664447784
• CID: 3061932
• PubChem ID: 4091730
• Update Time: 2025-05-25

2-Benzyl-4-methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 2-Benzyl-4-methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione
• 2-Benzyl-4-methyl-pyrrolo(3,4-C)quinoline-1,3-dione
• AKOS003277828
• 685-017-7
• 91680-07-8

• Inchi： 1S/C19H14N2O2/c1-12-16-17(14-9-5-6-10-15(14)20-12)19(23)21(18(16)22)11-13-7-3-2-4-8-13/h2-10H,11H2,1H3
• InChI Key： PVYJSGKVLKXOLT-UHFFFAOYSA-N
• SMILES： O=C1C2C3C=CC=CC=3N=C(C)C=2C(N1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 302.105527694Da
• Monoisotopic Mass: 302.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.3Ų

Additional information on 2-Benzyl-4-methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione

2-Benzyl-4-methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione (CAS No. 91680-07-8)

2-Benzyl-4-methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione is a highly specialized compound with the CAS registry number 91680-07-8. This compound belongs to the class of pyrroloquinoline derivatives, which have garnered significant attention in recent years due to their unique structural features and potential applications in various fields. The molecule is characterized by a fused bicyclic system consisting of a pyrrole ring and a quinoline moiety, with substituents at specific positions that confer distinct chemical and biological properties.

The pyrrolo[3,4-c]quinoline core of this compound is a key structural element that contributes to its stability and reactivity. Recent studies have highlighted the importance of such fused heterocyclic systems in medicinal chemistry, particularly in the development of novel therapeutic agents. The benzyl group attached at position 2 and the methyl group at position 4 further modulate the electronic and steric properties of the molecule, making it a promising candidate for various applications.

One of the most intriguing aspects of 2-Benzyl-4-methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione is its potential as a ligand in metal coordination chemistry. Researchers have demonstrated that this compound can form stable complexes with transition metals such as copper and zinc, which are relevant in catalysis and sensing applications. The dione functionality in the molecule provides multiple binding sites for metal ions, enhancing its versatility in such contexts.

In addition to its coordination properties, this compound has shown promise in biological systems. Studies have indicated that it exhibits moderate anti-inflammatory and antioxidant activities, making it a potential lead compound for drug discovery efforts. The benzyl substituent is believed to play a critical role in these bioactivities by influencing the molecule's lipophilicity and membrane permeability.

The synthesis of 2-Benzyl-4-methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione involves a multi-step process that typically includes cyclization reactions and functional group transformations. Recent advancements in synthetic methodology have enabled more efficient routes to this compound, reducing production costs and improving scalability. These developments are crucial for its potential commercialization in pharmaceuticals or specialty chemicals.

From an analytical standpoint, this compound has been extensively studied using modern spectroscopic techniques such as NMR and mass spectrometry. These studies have provided valuable insights into its molecular structure and dynamic behavior. Furthermore, computational chemistry approaches have been employed to predict its electronic properties and reactivity under different conditions.

In conclusion, 2-Benzyl-4-methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione (CAS No. 91680-07-8) is a versatile compound with a rich structural framework that offers numerous opportunities for further research and development. Its unique combination of chemical properties makes it a valuable asset in both academic and industrial settings.